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For Researchers, Scientists, and Drug Development Professionals

The Pyrrolidonyl Arylamidase (PYR) test is a crucial rapid enzymatic method used in clinical

microbiology for the presumptive identification of various bacterial species, most notably for

differentiating Streptococcus pyogenes (Group A Streptococcus) and Enterococcus species

from other streptococci.[1][2][3] This guide provides a comparative analysis of commercially

available PYR test kits, focusing on their performance, experimental protocols, and underlying

biochemical principles to aid researchers and drug development professionals in selecting the

most suitable option for their needs.

Principle of the PYR Test
The PYR test detects the activity of the enzyme L-pyrrolidonyl arylamidase.[2][4] This enzyme

hydrolyzes the substrate L-pyrrolidonyl-β-naphthylamide (PYR) present in the test medium

(disk, card, or broth) to produce β-naphthylamide.[2][4] A chromogenic developing reagent,

typically containing p-dimethylaminocinnamaldehyde, is then added. This reagent reacts with

the free β-naphthylamide to form a red Schiff base, indicating a positive result.[2][4]

Commercial PYR Test Kits: A Comparative Overview
Several manufacturers offer commercial PYR test kits, each with its own format and specific

protocol. While direct, independent comparative studies on the most current kits are not

extensively available in peer-reviewed literature, this guide consolidates information from
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manufacturers' documentation and available research to provide a comprehensive overview.

The leading kits in the market include those from Hardy Diagnostics, Thermo Scientific™, and

Pro-Lab Diagnostics.

Data Presentation: Performance of Commercial PYR
Test Kits
Quantitative performance data from direct comparative studies of the latest commercial kits is

limited. However, historical studies on earlier generations of commercial PYR tests have

consistently demonstrated high sensitivity and specificity. For instance, a study comparing two

early PYRase systems reported 100% sensitivity and specificity for the identification of both

Group A streptococci and enterococci. Another study evaluating two other rapid PYRase

systems found their sensitivity and specificity to be greater than 96% for identifying enterococci.

A separate investigation of a PYR broth and a commercial kit also showed high sensitivity

(98.48%-99.08%) and specificity (99.82%) for detecting Streptococcus pyogenes and

Enterococcus spp.
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Feature
Hardy Diagnostics
PYR Test Kit

Thermo
Scientific™ O.B.I.S.
PYR Test

Pro-Lab
Diagnostics
Prospot™ PYR
Test

Formats Available Disks and Cards[2] Cards[5]
Information not

specified

Substrate
L-pyrrolidonyl-β-

naphthylamide[2]

L-pyroglutamic acid 7-

amino-4-

methylcoumarin

(7AMC)[5]

L-pyrrolidonyl-β-

naphthylamide

Reaction Time

Approximately 2

minutes incubation,

result within 1 minute

after reagent

addition[2]

5 minutes incubation,

result within 20

seconds after reagent

addition[5]

Not specified

Positive Result
Bright pink to cherry-

red color[2]
Purple color[5] Red color[1]

Key Differentiator

Offers both disk and

card formats for

flexibility.[2]

Utilizes a non-

carcinogenic substrate

(7AMC).[5]

Marketed for its utility

in differentiating

enterococci from

Group D streptococci.

[1]

Performance Data

Manufacturer states

the kit is a reliable

method for

presumptive

identification.[2]

Manufacturer states it

is a rapid and reliable

alternative to

traditional methods.[5]

Manufacturer

describes it as a rapid

colorimetric test.[1]

Experimental Protocols
The general procedure for PYR testing is similar across different kits, with minor variations in

incubation times and specific reagents. Below are detailed methodologies for the disk/card and

broth-based assays.
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Rapid Disk/Card Method (General Protocol)
This method is common for kits from Hardy Diagnostics and Thermo Scientific.

Inoculation: A sterile inoculating loop or applicator stick is used to pick several well-isolated

colonies of the test organism from a fresh (18-24 hour) culture on a non-selective agar plate

(e.g., blood agar).

Application: The inoculum is rubbed onto a small area of the PYR disk or card. The disk/card

is typically moistened with a drop of sterile deionized water or a buffer provided in the kit.

Incubation: The inoculated disk/card is incubated at room temperature for a specified period

(typically 2-5 minutes).[2][5]

Development: A drop of the PYR developing reagent (p-dimethylaminocinnamaldehyde) is

added to the inoculated area.

Interpretation: The development of a specific color within a designated timeframe (usually 20

seconds to 1 minute) indicates a positive result.[2][5] The expected color for a positive

reaction varies by manufacturer (e.g., red for Hardy Diagnostics, purple for Thermo

Scientific).[2][5] No color change or the development of a yellow or orange color is

interpreted as a negative result.[2]

Broth Method (General Protocol)
Inoculation: A sterile loop is used to inoculate a PYR broth tube with 3-5 colonies from a pure

18-24 hour culture.

Incubation: The inoculated broth is incubated aerobically at 35-37°C for 4 hours.

Development: After incubation, 2-3 drops of the PYR reagent are added to the broth.

Interpretation: The tube is observed for a color change. The development of a red color

within 1-2 minutes indicates a positive result.

Visualizing the Biochemical Pathway and
Experimental Workflow
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To further clarify the processes involved, the following diagrams illustrate the biochemical

pathway of the PYR test and a typical experimental workflow for a comparative evaluation.

Biochemical Reaction

Colorimetric Detection

L-pyrrolidonyl-β-naphthylamide L-pyrrolidonyl
arylamidase

β-naphthylamide

L-pyrrolidone

Red Schiff Base
(Positive Result)

+

p-dimethylamino-
cinnamaldehyde

+

Click to download full resolution via product page

Biochemical pathway of the PYR test.
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Comparative PYR Testing

Data Analysis and Interpretation

Start: Bacterial
Isolates

Subculture onto
non-selective agar

Prepare standardized
inoculum

Test with Kit A
(e.g., Hardy Diagnostics)

Test with Kit B
(e.g., Thermo Scientific)

Test with Kit C
(e.g., Pro-Lab Diagnostics)

Record colorimetric
results

Compare results to
'gold standard' identification
(e.g., molecular methods)

Calculate Sensitivity,
Specificity, and Accuracy

Draw conclusions on
comparative performance

End: Comparative
Performance Report

Click to download full resolution via product page

Workflow for a comparative evaluation of PYR test kits.
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Conclusion
Commercial PYR test kits are reliable and rapid tools for the presumptive identification of

Streptococcus pyogenes and Enterococcus species. While current, direct comparative

performance data between the leading manufacturers is not readily available in published

literature, the information provided by the manufacturers (Hardy Diagnostics, Thermo

Scientific™, and Pro-Lab Diagnostics) indicates high performance and ease of use. The choice

of a specific kit may depend on factors such as laboratory workflow, desired format (disk vs.

card), and considerations regarding the chemical substrates used. For rigorous clinical or

research applications, it is recommended that laboratories perform their own internal validation

of their chosen PYR test kit against known reference strains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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